Nixylic acid

• IUPAC Name: 2-(2,3-dimethylanilino)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H14N2O2/c1-9-5-3-7-12(10(9)2)16-13-11(14(17)18)6-4-8-15-13/h3-8H,1-2H3,(H,15,16)(H,17,18)
• InChI Key: XEQIPELDMSEBJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC2=C(C=CC=N2)C(=O)O)C
• Molecular Formula: C14H14N2O2
• DSSTOX Substance ID: DTXSID8045694
• Molecular Weight: 242.27 g/mol
• Solubility: >36.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 4394-05-2

Description

It is a colorless crystal or white crystalline powder that is soluble in water and more easily soluble in alcohol and ether solvents . This compound is used as an intermediate in organic synthesis, particularly in the production of dyes, pigments, and fragrances .

Scientific Research Applications

Nixylic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including dyes and pigments.

Biology: This compound derivatives have been studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research has explored the use of this compound derivatives in drug development, particularly for their potential therapeutic effects.

Industry: This compound is used in the production of fragrances and other industrial chemicals.

Safety and Hazards

If inhaled, the victim should be moved into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately. Following skin contact, contaminated clothing should be removed immediately. The skin should be washed off with soap and plenty of water, and a doctor should be consulted. Following eye contact, rinse with pure water for at least 15 minutes and consult a doctor. Following ingestion, rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Mechanism of Action

The mechanism of action of nixylic acid involves its interaction with specific molecular targets and pathways. For example, this compound derivatives can bind to DNA and interfere with RNA synthesis, thereby affecting protein synthesis . This mechanism is similar to that of other compounds like nalidixic acid, which also binds to DNA and disrupts cellular processes .

Biochemical Analysis

Biochemical Properties

Nixylic acid plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. It has been observed to interact with enzymes such as nicotinamide adenine dinucleotide (NAD)-dependent dehydrogenases, which are crucial for redox reactions in cellular metabolism . The interaction between this compound and these enzymes involves the formation of enzyme-substrate complexes, which facilitate the transfer of electrons and protons during metabolic processes. Additionally, this compound has been found to bind to certain proteins, altering their conformation and activity, thereby influencing various biochemical pathways .

Cellular Effects

This compound exerts notable effects on various types of cells and cellular processes. It has been shown to influence cell signaling pathways, particularly those involving the mitogen-activated protein kinase (MAPK) pathway . By modulating the activity of key signaling molecules, this compound can affect gene expression and cellular metabolism. For instance, it has been reported to upregulate the expression of genes involved in oxidative stress response, thereby enhancing the cell’s ability to cope with reactive oxygen species . Furthermore, this compound impacts cellular metabolism by altering the flux of metabolites through critical pathways such as glycolysis and the tricarboxylic acid (TCA) cycle .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound binds to specific sites on enzymes, leading to either inhibition or activation of their catalytic activity . For example, it has been found to inhibit the activity of certain kinases, thereby modulating phosphorylation events that are critical for signal transduction . Additionally, this compound can influence gene expression by acting as a ligand for transcription factors, thereby regulating the transcription of target genes involved in various cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over extended periods . Its long-term effects on cellular function can vary depending on the experimental conditions. For instance, prolonged exposure to this compound has been associated with alterations in cellular homeostasis and metabolic balance . These temporal effects highlight the importance of considering the duration of exposure when studying the biochemical properties of this compound.

Dosage Effects in Animal Models

The effects of this compound in animal models have been found to vary with different dosages. At low doses, this compound exhibits beneficial effects, such as enhanced antioxidant capacity and improved metabolic function . At higher doses, it can induce toxic or adverse effects, including oxidative stress and cellular damage . These threshold effects underscore the need for careful dosage optimization in preclinical studies to ensure the safety and efficacy of this compound.

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to nicotinic acid metabolism . It interacts with enzymes such as nicotinamide adenine dinucleotide (NAD) synthetase and nicotinamide phosphoribosyltransferase, which are essential for the biosynthesis of NAD . By modulating the activity of these enzymes, this compound can influence the levels of NAD and other metabolites, thereby affecting metabolic flux and overall cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve specific transporters and binding proteins . It has been observed to interact with organic anion transporters, which facilitate its uptake and distribution across cellular membranes . Additionally, this compound can bind to plasma proteins, influencing its localization and accumulation in different tissues . These interactions play a crucial role in determining the bioavailability and pharmacokinetics of this compound.

Subcellular Localization

This compound exhibits specific subcellular localization patterns, which can affect its activity and function . It has been found to localize predominantly in the cytoplasm and mitochondria, where it interacts with key metabolic enzymes and signaling molecules . The subcellular localization of this compound is influenced by targeting signals and post-translational modifications, which direct it to specific compartments or organelles . Understanding the subcellular distribution of this compound is essential for elucidating its precise biochemical roles and mechanisms of action.

Preparation Methods

Nixylic acid can be synthesized through several methods. One common synthetic route involves the oxidation of 2,3-dimethylaniline with 2-chloronicotinic acid . The reaction conditions typically include the use of an oxidizing agent such as potassium permanganate or chromium trioxide under acidic conditions . Industrial production methods often involve large-scale oxidation reactions using similar reagents and conditions to ensure high yield and purity .

Chemical Reactions Analysis

Nixylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert this compound into its corresponding amines or alcohols.

Substitution: This compound can undergo substitution reactions, particularly electrophilic aromatic substitution, where the hydrogen atoms on the aromatic ring are replaced by other substituents.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles for substitution reactions . The major products formed from these reactions depend on the specific reagents and conditions used but often include quinones, amines, and substituted aromatic compounds .

Comparison with Similar Compounds

Nixylic acid can be compared to other similar compounds, such as:

Nicotinic acid: Both compounds share a similar structure, but this compound has additional methyl and amino groups that confer different chemical properties.

Nalidixic acid: Both compounds can bind to DNA and interfere with RNA synthesis, but nalidixic acid is primarily used as an antibacterial agent.

This compound is unique due to its specific structure and the presence of the 2,3-dimethylphenyl group, which influences its reactivity and applications .